2-Fluoro-8-azaspiro[4.5]decane hcl

• Molecular Formula: C9H17ClFN
• Molecular Weight: 193.69 g/mol
• IUPAC Name: 3-fluoro-8-azaspiro[4.5]decane;hydrochloride
• InChI: InChI=1S/C9H16FN.ClH/c10-8-1-2-9(7-8)3-5-11-6-4-9;/h8,11H,1-7H2;1H
• InChI Key: JXFSUYGDSIPQIU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNCC2)CC1F.Cl

Description

2-Fluoro-8-azaspiro[4.5]decane HCl (CAS: 2177267-57-9) is a fluorinated spirocyclic compound characterized by an 8-azaspiro[4.5]decane backbone with a fluorine substituent at the 2-position. Its spirocyclic structure confers conformational rigidity, which is advantageous in medicinal chemistry for enhancing target binding affinity and metabolic stability. The hydrochloride salt improves solubility for pharmacological applications. This compound has been utilized in drug discovery programs, particularly in optimizing inhibitors of enzymes like AAA ATPases and kinase targets, though specific therapeutic indications remain under investigation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-8-azaspiro[4.5]decane hydrochloride can be achieved through several methods. One efficient method involves the copper-catalyzed difluoroalkylation of N-benzylacrylamides with ethyl bromodifluoroacetate. This reaction undergoes a tandem radical addition and dearomatizing cyclization process . Another method involves the use of tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane as starting materials .

Industrial Production Methods

Industrial production of 2-Fluoro-8-azaspiro[4.5]decane hydrochloride typically involves large-scale synthesis using commercially available reagents. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of advanced catalytic systems and continuous flow reactors can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-8-azaspiro[4.5]decane hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium iodide in acetone for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or carboxylic acid, while reduction may produce an alcohol.

Scientific Research Applications

2-Fluoro-8-azaspiro[4.5]decane hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with various biological activities.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of pain and inflammation.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Fluoro-8-azaspiro[4.5]decane hydrochloride involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit voltage-gated sodium channels, particularly the Nav1.7 channel, which plays a crucial role in pain signaling . By blocking this channel, the compound can reduce neuronal firing and alleviate pain.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following table summarizes key structural and physicochemical differences between 2-Fluoro-8-azaspiro[4.5]decane HCl and related spirocyclic compounds:

Compound Name	CAS Number	Substituents/Modifications	Molecular Weight	Key Properties/Applications	References
2-Fluoro-8-azaspiro[4.5]decane HCl	2177267-57-9	F at C2; HCl salt	206.68 (calc.)	Rigid scaffold, CNS drug candidates
2,2-Difluoro-8-azaspiro[4.5]decane	-	F at C2 and C2'	224.22 (calc.)	Enhanced metabolic stability
8,8-Difluoro-2-azaspiro[4.5]decane HCl	1780964-59-1	F at C8 and C8'; 2-aza backbone	211.68	Soluble in DMSO; research applications
2-Thia-8-azaspiro[4.5]decane HCl	1909316-85-3	Sulfur replaces oxygen in spiro ring	193.74	Altered electronic properties
6-Oxa-2-azaspiro[4.5]decane HCl	1956322-51-2	Oxygen at C6; 2-aza backbone	193.69 (calc.)	Intermediate in peptide synthesis

Key Observations:

• Heteroatom Substitution : Replacing oxygen with sulfur (e.g., 2-Thia-8-azaspiro[4.5]decane HCl) reduces molecular weight and alters lipophilicity, influencing membrane permeability .
• Backbone Variants: Compounds like 8,8-Difluoro-2-azaspiro[4.5]decane HCl demonstrate that relocating the nitrogen atom (2-aza vs.

Pharmacological Activity

While 2-Fluoro-8-azaspiro[4.5]decane HCl lacks explicit therapeutic data, structurally related spirocycles (e.g., Spiperone, a 1,3,8-triazaspiro[4.5]decane derivative) show potent CNS activity as dopamine antagonists . Fluorine’s electron-withdrawing effects in the target compound may enhance binding to hydrophobic enzyme pockets, analogous to fluorinated indole derivatives in p97 ATPase inhibitors .

Commercial Availability and Cost

• Pricing : 2-Fluoro-8-azaspiro[4.5]decane HCl is priced at ~$300/100mg (estimated from similar compounds in ).
• Cost Drivers : Difluoro and heteroatom-substituted variants (e.g., AS105272 at $612/100mg) are costlier due to complex synthesis .

Biological Activity

2-Fluoro-8-azaspiro[4.5]decane hydrochloride is a spirocyclic compound with significant potential in medicinal chemistry, particularly due to its biological activity. This compound, characterized by its unique bicyclic structure and the presence of a fluorine atom, has been studied for its interactions with various biological targets and its implications in therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-Fluoro-8-azaspiro[4.5]decane HCl is C₉H₁₇ClFN, with a molecular weight of 193.69 g/mol. Its structure is notable for the azaspiro configuration, which contributes to its distinct chemical properties and biological activities.

Pain Management and Ion Channel Modulation

Research indicates that 2-Fluoro-8-azaspiro[4.5]decane hydrochloride exhibits significant biological activity, particularly in pain management. It has been shown to inhibit voltage-gated sodium channels, specifically the Nav1.7 channel, which plays a crucial role in pain signaling pathways. This inhibition suggests potential applications in developing analgesic medications aimed at treating chronic pain conditions.

Comparative Analysis with Related Compounds

A comparative analysis of structurally similar compounds reveals that the presence of the fluorine atom in 2-Fluoro-8-azaspiro[4.5]decane HCl significantly influences its chemical reactivity and biological activity. Below is a table summarizing some related compounds and their unique features:

Compound Name	Similarity	Unique Features
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride	High	Contains two fluorine atoms; may exhibit different reactivity patterns
8-Oxa-2-azaspiro[4.5]decane	Moderate	Incorporates an oxygen atom into the spiro structure
Buspirone Related Compound K	Moderate	Related to anxiolytic effects; different functional groups
2,8-Diazaspiro[4.5]decan-3-one	Moderate	Contains additional nitrogen atoms; alters biological activity
7-Azaspiro[4.5]decane hydrochloride	Moderate	Variation in nitrogen placement affects pharmacological properties

Case Study: Analgesic Potential

In a study focusing on the analgesic potential of spirocyclic compounds, 2-Fluoro-8-azaspiro[4.5]decane HCl was identified as a promising candidate due to its selective inhibition of the Nav1.7 sodium channel. This selectivity is crucial as it minimizes side effects associated with broader sodium channel blockers, making it a potential lead compound for further development into pain management therapies.

Research on Antibacterial Activity

Another relevant study explored the antibacterial effects of azaspiro derivatives against various pathogens. While direct studies on 2-Fluoro-8-azaspiro[4.5]decane HCl are scarce, related compounds demonstrated significant activity against Acinetobacter baumannii and Enterococcus faecium, indicating that modifications to the azaspiro structure can yield potent antibacterial agents .